Cas no 2580211-82-9 (Ethyl 5-methoxypiperidine-3-carboxylate)

• Product Name: Ethyl 5-methoxypiperidine-3-carboxylate
• CAS No: 2580211-82-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5661783
• PubChem ID: 165891230
• Update Time: 2025-10-05

Ethyl 5-methoxypiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580211-82-9
• ethyl 5-methoxypiperidine-3-carboxylate
• EN300-27729192
• Ethyl 5-methoxypiperidine-3-carboxylate

• Inchi： 1S/C9H17NO3/c1-3-13-9(11)7-4-8(12-2)6-10-5-7/h7-8,10H,3-6H2,1-2H3
• InChI Key： LBKXMSCNOAWFAW-UHFFFAOYSA-N
• SMILES： O(C)C1CNCC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 5-methoxypiperidine-3-carboxylate

Ethyl 5-Methoxypiperidine-3-Carboxylate (CAS 2580211-82-9): A Versatile Building Block in Modern Organic Synthesis

The Ethyl 5-methoxypiperidine-3-carboxylate (CAS 2580211-82-9) represents an important class of piperidine derivatives that has gained significant attention in pharmaceutical research and fine chemical synthesis. This compound, featuring both ester and methoxy functional groups on a piperidine scaffold, serves as a valuable intermediate for the development of various bioactive molecules.

Recent trends in medicinal chemistry show growing interest in 5-methoxypiperidine derivatives, particularly in the design of CNS-targeting drugs and enzyme inhibitors. The structural flexibility of Ethyl 5-methoxypiperidine-3-carboxylate makes it particularly useful for creating molecular diversity in drug discovery programs. Researchers frequently search for "piperidine building blocks for drug discovery" and "ester functionalized heterocycles," reflecting the compound's relevance in current pharmaceutical development.

The compound's physicochemical properties contribute to its broad utility. With a molecular weight of 201.23 g/mol and the presence of both polar (methoxy and ester) and non-polar (piperidine ring) components, it displays balanced solubility characteristics suitable for various synthetic transformations. This balance makes Ethyl 5-methoxypiperidine-3-carboxylate particularly valuable when addressing common search queries like "polar heterocyclic compounds with good solubility" or "versatile intermediates for parallel synthesis."

In synthetic applications, 2580211-82-9 serves as a precursor for numerous transformations. The ethyl ester group can undergo hydrolysis, aminolysis, or reduction, while the methoxy group offers possibilities for demethylation or further functionalization. Such versatility explains why search terms like "modifiable piperidine scaffolds" and "multifunctional heterocyclic intermediates" frequently appear in relation to this compound.

The pharmaceutical industry particularly values Ethyl 5-methoxypiperidine-3-carboxylate for its potential in creating CNS-active compounds. Many successful drugs containing methoxypiperidine moieties have shown improved blood-brain barrier penetration, making this compound of interest for researchers investigating "piperidine derivatives for neurological disorders" or "brain-targeting drug design."

From a green chemistry perspective, the synthesis of 2580211-82-9 has evolved to incorporate more sustainable methods. Recent literature describes improved catalytic processes and solvent optimization, addressing growing concerns reflected in searches for "environmentally friendly heterocycle synthesis" and "green approaches to piperidine derivatives."

The stereochemistry of Ethyl 5-methoxypiperidine-3-carboxylate also warrants attention. As chirality plays a crucial role in drug-receptor interactions, researchers frequently investigate "stereoselective synthesis of 3-substituted piperidines" and "chiral resolution of piperidine carboxylates." The compound's potential as a starting material for optically active derivatives adds to its value in asymmetric synthesis.

Market analysis indicates steady growth in demand for functionalized piperidine derivatives, with 2580211-82-9 maintaining a stable position among research chemicals. This trend aligns with increased searches for "high-purity piperidine building blocks" and "custom heterocyclic compounds," reflecting the compound's importance in both academic and industrial settings.

Quality control aspects of Ethyl 5-methoxypiperidine-3-carboxylate frequently appear in technical discussions. Analytical methods including HPLC, GC-MS, and NMR are commonly employed to ensure purity, as evidenced by search queries like "analytical methods for piperidine esters" and "specification of heterocyclic carboxylates."

In conclusion, Ethyl 5-methoxypiperidine-3-carboxylate (CAS 2580211-82-9) represents a multifaceted compound with wide-ranging applications in medicinal chemistry and drug development. Its structural features respond to current research needs, from CNS drug design to green synthesis methodologies, making it a compound of continuing interest across multiple scientific disciplines.